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Compound of Interest

Compound Name: CD73-IN-2

Cat. No.: B12426007 Get Quote

CD73-IN-2 is a potent inhibitor of the ecto-5'-nucleotidase (CD73) enzyme.[1][2] Its inhibitory

activity has been quantified through the determination of its half-maximal inhibitory

concentration (IC50), which represents the concentration of the inhibitor required to reduce the

enzyme's activity by 50%.

The available data indicates variability in the IC50 value depending on the experimental

context, such as cell-free biochemical assays versus cell-based assays.

Parameter Value Assay Context Source

IC50 0.09 nM
Cell-Free (Enzymatic

Assay)

WO2020151707A1[1]

[2]

IC50 2.5 nM
Cell-Based (A375

cells)
MedChemExpress[1]

Signaling Pathway of CD73
CD73 is a critical enzyme in the adenosine signaling pathway, which plays a significant role in

creating an immunosuppressive tumor microenvironment.[3][4][5] The pathway involves the

sequential conversion of extracellular adenosine triphosphate (ATP), often released from

stressed or dying cells, into adenosine (ADO).
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ATP to AMP Conversion: Extracellular ATP is first hydrolyzed into adenosine monophosphate

(AMP) by the ectoenzyme CD39.[6]

AMP to Adenosine Conversion: CD73 then catalyzes the dephosphorylation of AMP to

produce adenosine.[3][6]

Immunosuppression: The resulting adenosine binds to its receptors (e.g., A2A and A2B) on

the surface of immune cells, such as T cells and Natural Killer (NK) cells.[3][6] This signaling

cascade dampens the anti-tumor immune response, allowing cancer cells to evade immune

surveillance.[5]

CD73-IN-2 exerts its effect by directly inhibiting the enzymatic activity of CD73, thereby

blocking the production of immunosuppressive adenosine.[3] This "removes the brakes" from

the immune system, enhancing its ability to recognize and attack cancer cells.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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